4-Methyl-2,3,4,5,6,7-hexahydro-1H-4lambda(5)-pyrido(3,2,1-ij)quinoline

• CAS No.: 80574-26-1
• Molecular Formula: C13H18N+
• Molecular Weight: 188.29 g/mol
• IUPAC Name: 1-methyl-1-azoniatricyclo[7.3.1.05,13]trideca-5(13),6,8-triene
• InChI: InChI=1S/C13H18N/c1-14-9-3-7-11-5-2-6-12(13(11)14)8-4-10-14/h2,5-6H,3-4,7-10H2,1H3/q+1
• InChI Key: MDWZIHPBIGDFDH-UHFFFAOYSA-N
• Canonical SMILES: C[N+]12CCCC3=C1C(=CC=C3)CCC2

Description

Biological Activity

4-Methyl-2,3,4,5,6,7-hexahydro-1H-4λ(5)-pyrido(3,2,1-ij)quinoline is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, synthesizing findings from various studies.

Chemical Structure and Properties

The compound belongs to the quinoline family and features a unique pyridoquinoline structure. Its molecular formula is $C_{12}H_{14}N$, and it possesses a molecular weight of approximately 174.25 g/mol. The presence of the methyl group at position 4 and the hexahydro structure contributes to its biological properties.

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of quinoline derivatives. For instance, derivatives similar to 4-methyl-2,3,4,5,6,7-hexahydro-1H-pyrido(3,2,1-ij)quinoline have shown significant antibacterial activity against various strains of bacteria. A study reported the following minimum inhibitory concentration (MIC) values against common pathogens:

Compound	E. coli (μg/ml)	S. aureus (μg/ml)	P. aeruginosa (μg/ml)
Q1	25	11	34
Q2	25	9	35
Q3	25	10	35
Q4	20	10	33
Streptomycin	25	24	28

These results indicate that compounds derived from this class can be effective against both Gram-positive and Gram-negative bacteria .

Antifungal Activity

Research has also indicated antifungal properties associated with quinoline derivatives. In a quantitative structure-activity relationship (QSAR) study focusing on related compounds, it was found that modifications in the chemical structure could enhance antifungal efficacy against specific fungal strains .

Anticancer Activity

Quinoline derivatives have been recognized for their anticancer properties. Studies have demonstrated that they can induce apoptosis in cancer cells through various mechanisms such as inhibiting cell proliferation and disrupting metabolic pathways. The compound's ability to interact with DNA and RNA synthesis pathways is particularly noteworthy .

Case Study 1: Antibacterial Efficacy

A recent study synthesized several derivatives of quinoline and tested their antibacterial activity using the cup method on nutrient agar plates. The results indicated that certain modifications led to increased zones of inhibition compared to standard antibiotics like streptomycin. The study emphasized the potential for developing new antibacterial agents based on these findings .

Case Study 2: Anticancer Mechanisms

In vitro studies have shown that derivatives of quinoline can inhibit tumor growth in various cancer cell lines. The mechanisms identified include the induction of oxidative stress and modulation of apoptotic pathways. This suggests a promising avenue for further research into novel anticancer therapies utilizing this compound .

Scientific Research Applications

Antimalarial Activity

Research indicates that derivatives of quinoline compounds exhibit significant antimalarial properties. For instance, a study highlighted the discovery of quinoline derivatives with a novel mechanism of action against Plasmodium falciparum, showing moderate potency and favorable pharmacokinetic profiles . The optimization of these compounds led to improved efficacy in preclinical models.

Antimicrobial Effects

Recent studies have explored the antimicrobial activities of quinoline derivatives. For example, hybrids based on quinoline scaffolds have demonstrated broad-spectrum antibacterial and antifungal activities. Some synthesized derivatives showed stronger antibacterial performance than conventional antibiotics like Ciprofloxacin . This suggests that 4-Methyl-2,3,4,5,6,7-hexahydro-1H-4lambda(5)-pyrido(3,2,1-ij)quinoline could be a promising candidate for developing new antimicrobial agents.

Insecticidal Properties

The compound has also been investigated for its potential as an insecticide. A study focused on synthesizing new quinoline derivatives that exhibited larvicidal and pupicidal effects against malaria and dengue vectors. These compounds showed lethal toxicity levels that suggest their viability as biocidal agents .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of 4-Methyl-2,3,4,5,6,7-hexahydro-1H-4lambda(5)-pyrido(3,2,1-ij)quinoline. Modifications to the molecular structure can enhance its pharmacological properties. For example:

• Substituent Variations : Alterations in substituents at various positions on the quinoline ring can significantly affect biological activity.
• Lipophilicity : Balancing lipophilicity is essential for ensuring adequate bioavailability while minimizing toxicity .

Case Study 1: Antimalarial Optimization

A series of quinoline derivatives were synthesized and tested for their antimalarial activity against P. berghei in mouse models. The most promising compound demonstrated an effective dose (ED90) below 1 mg/kg when administered orally over four days. This compound's mechanism involved inhibiting translation elongation factor 2 (PfEF2), which is critical for protein synthesis in the parasite .

Case Study 2: Antimicrobial Screening

In another study focusing on antimicrobial properties, various quinoline derivatives were tested against both Gram-positive and Gram-negative bacteria. Some compounds exhibited superior antibacterial activity compared to standard treatments. The findings suggest that modifications to the quinoline structure can lead to enhanced antimicrobial efficacy .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 4-Methyl-2,3,4,5,6,7-hexahydro-1H-4λ⁵-pyrido[3,2,1-ij]quinoline
• Molecular Formula : C₁₃H₁₈N
• Molecular Weight : 188.294 g/mol
• ChemSpider ID : 369958
• Key Features: A bicyclic system comprising fused pyridine and quinoline rings with a hexahydro (six hydrogen-saturated carbons) backbone and a methyl substituent at position 4 .

Structural Characterization :

• The latter has a molecular weight of 188.29 g/mol and a mono-isotopic mass of 188.143376 .

Comparative Analysis with Structural Analogues

Structural Differences and Saturation Levels

The compound is compared to analogues based on ring saturation, substituents, and fused heterocycles:

Compound Name	Saturation Level	Substituents/Ring Modifications	Key Features
4-Methyl-2,3,4,5,6,7-hexahydro-1H-4λ⁵-pyrido[3,2,1-ij]quinoline (Target)	Hexahydro	Methyl at C4	Fully saturated pyrido-quinoline core; compact bicyclic structure .
4-Methyl-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolinium	Tetrahydro	Methyl at C4, cationic charge	Partial saturation; cationic form enhances solubility .
Pyrimido[4,5-b]quinoline derivatives (e.g., Compound 4b, 4e)	Tetrahydro	Chloro/methyl aryl substituents	Fused pyrimidine-quinoline system; anticancer/antimicrobial activity .
6,6-Dimethyl-2-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline	Dihydro	Phenyl, dimethyl groups	Pyrrole ring fusion; synthesized via Friedel-Crafts alkylation .
5,6,7,8,9,10-Hexahydro-2-methylthiopyrimido[4,5-b]quinolines	Hexahydro	Methylthio group	Sulfur-containing substituent; oxidized derivatives show enhanced activity .

Physicochemical Properties

• Solubility: The cationic tetrahydro analogue (4-Methyl-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolinium) exhibits higher aqueous solubility due to its charge, whereas the hexahydro target compound is more lipophilic .
• Thermal Stability: Pyrimidoquinoline derivatives (e.g., 4b) have higher melting points (e.g., 240°C for 14j in ) due to extended conjugation and hydrogen bonding .

Data Tables

Table 1: Spectral Data Comparison

Compound (Example)	IR (cm⁻¹)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Pyrimidoquinoline 4b	1705 (C=O)	1.92–2.24 (m, CH₂), 3.24 (s, N-CH₃)	21.32 (CH₂), 169.87 (C=O)
Pyrimidoquinoline 4e	1706 (C=O)	2.27 (s, CH₃), 3.34 (s, N-CH₃)	22.53 (CH₃), 169.97 (C=O)
Target Compound	Not reported	Hypothesized δ 2.5–3.0 (m, CH₂)	Predicted δ 20–25 (CH₂), 130–140 (aromatic)